Cas no 1260782-26-0 (3-(Phenylethynyl)piperidine)

• Product Name: 3-(Phenylethynyl)piperidine
• CAS No: 1260782-26-0
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1034092
• PubChem ID: 71302817
• Update Time: 2025-04-20

3-(Phenylethynyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylethynyl)piperidine
• 3-(2-phenylethynyl)piperidine
• J-510925
• AKOS016845457
• DB-314712
• SB42118
• 1260782-26-0
• DTXSID90744744

• Inchi： 1S/C13H15N/c1-2-5-12(6-3-1)8-9-13-7-4-10-14-11-13/h1-3,5-6,13-14H,4,7,10-11H2
• InChI Key： HIVQVYBVQSRALM-UHFFFAOYSA-N
• SMILES： N1CCCC(C#CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų